Cas no 1806314-88-4 (Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate
• CAS No: 1806314-88-4
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951875
• Update Time: 2025-05-20

Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)5-2-3-7(18-10(11,12)13)6(4-14)8(5)15/h2-3,15H,1H3
• InChI Key： HSTPSIHLKBODGD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OC)=C(C=1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate

Introduction to Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate (CAS No. 1806314-88-4)

Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate, with the chemical formula C₉H₅CF₃N₂O₃, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806314-88-4, belongs to a class of benzoate derivatives that exhibit intriguing biological activities. The presence of multiple functional groups, including a cyano group, a hydroxyl group, and a trifluoromethylthio group, makes this molecule a versatile scaffold for further chemical modifications and biological studies.

The methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate structure is particularly noteworthy due to its potential applications in drug discovery and development. The trifluoromethylthio group, in particular, is known for its ability to enhance the metabolic stability and binding affinity of molecules, making it a valuable feature in the design of novel therapeutic agents. Additionally, the cyano and hydroxyl groups introduce polarity and reactivity that can be exploited for various synthetic pathways.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoate derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate molecule, with its unique structural features, has been investigated for its potential role in modulating biological pathways associated with these conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. The trifluoromethylthio group not only improves the pharmacokinetic properties of the molecule but also allows for further derivatization to explore new chemical space. This flexibility has enabled researchers to design analogs with enhanced biological activity and reduced toxicity. For instance, recent studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzymes implicated in inflammatory diseases.

The cyano group in the molecule also plays a crucial role in its reactivity and functionality. This group can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which are fundamental to many synthetic protocols. Furthermore, the hydroxyl group provides a site for hydrogen bonding interactions, which can be important for binding to biological targets. These features make Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate a valuable building block for the synthesis of more complex molecules.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have been employed to predict the binding modes of Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate with potential biological targets. These simulations have provided insights into how the structural features of the molecule contribute to its biological activity. For example, studies have shown that the trifluoromethylthio group interacts favorably with hydrophobic pockets of target proteins, enhancing binding affinity.

In addition to its pharmaceutical applications, Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate has shown promise in agrochemical research. The unique combination of functional groups makes it a suitable candidate for developing novel pesticides and herbicides. These compounds can target specific enzymes or receptors involved in plant growth and development, offering an alternative to traditional agrochemicals with potentially lower environmental impact.

The synthesis of Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and trifluoromethylation. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

The biological evaluation of Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. Additionally, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and minimal toxicity at therapeutic doses. These findings make it an attractive candidate for further development into a novel therapeutic agent.

The future direction of research on Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the positions and types of functional groups, researchers aim to enhance its efficacy while minimizing side effects. Additionally, exploring new synthetic routes could improve cost-effectiveness and scalability for large-scale production.

In conclusion, Methyl 3-cyano-2-hydroxy-4-(trifluoromethylthio)benzoate (CAS No. 1806314-88-4) is a promising compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a versatile scaffold for further chemical modifications and biological studies. With ongoing research aimed at optimizing its pharmacological properties and exploring new synthetic methodologies, this compound is poised to play an important role in future drug development efforts.